Cas no 2090350-93-7 (3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride)

• Product Name: 3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride
• CAS No: 2090350-93-7
• MF: C₇H₃ClF₄O₄S
• MW: 294.607934236526
• CID: 5248097
• Update Time: 2025-10-28

3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-fluoro-4-hydroxy-5-(trifluoromethoxy)-
• 3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride

• Inchi： 1S/C7H3ClF4O4S/c8-17(14,15)3-1-4(9)6(13)5(2-3)16-7(10,11)12/h1-2,13H
• InChI Key： ZKCVNGTZZYTAMG-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(OC(F)(F)F)=C(O)C(F)=C1

Additional information on 3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride

3-Fluoro-4-Hydroxy-5-(Trifluoromethoxy)Benzene-1-Sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2090350-93-7, commonly referred to as 3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride, is a highly specialized aromatic sulfonating agent. This compound is notable for its unique combination of functional groups, including a sulfonyl chloride group, a hydroxyl group, and a trifluoromethoxy substituent. These features make it a valuable reagent in organic synthesis, particularly in the construction of complex aromatic systems.

3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride is synthesized through a multi-step process that typically involves the sulfonation of an aromatic ring followed by selective chlorination. The presence of electron-withdrawing groups such as fluorine and trifluoromethoxy enhances the reactivity of the sulfonyl chloride group, making it an excellent electrophile in nucleophilic aromatic substitution reactions. Recent studies have highlighted its utility in synthesizing biologically active compounds, including potential drug candidates.

One of the most significant applications of this compound is in the field of medicinal chemistry. Researchers have employed 3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride to construct heterocyclic frameworks that exhibit promising pharmacological properties. For instance, a 2023 study demonstrated its use in the synthesis of novel sulfonamide derivatives with potent anti-inflammatory activity. The compound's ability to participate in both nucleophilic aromatic substitution and coupling reactions has further expanded its versatility in organic synthesis.

In addition to its role as a reagent, 3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride has been investigated for its potential as an intermediate in the production of advanced materials. Its unique electronic properties make it a candidate for applications in optoelectronics and sensor technologies. Recent advancements in computational chemistry have enabled researchers to predict its reactivity under various conditions, facilitating more efficient synthetic pathways.

The structure of 3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride is characterized by a highly activated aromatic ring due to the electron-withdrawing effects of its substituents. This activation enhances the reactivity of the sulfonyl chloride group, making it highly susceptible to nucleophilic attack. The hydroxyl group at position 4 introduces additional complexity by potentially participating in hydrogen bonding or acting as a directing group during subsequent reactions.

From an environmental standpoint, understanding the fate and transport of 3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, revealing that it undergoes rapid hydrolysis in aqueous environments, leading to the formation of less hazardous byproducts.

In conclusion, 3-fluoro-4-hydroxy-5-(trifluoromethoxy)benzene-1-sulfonyl chloride (CAS No. 2090350-93-7) stands out as a versatile and reactive compound with significant applications in organic synthesis and medicinal chemistry. Its unique combination of functional groups and electronic properties continues to drive innovative research across multiple disciplines.